![molecular formula C22H28N4O3 B303625 2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile](/img/structure/B303625.png)
2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile, also known as DMXAA, is a synthetic compound that has been studied for its potential as an anti-cancer agent. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.
Mechanism of Action
2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile works by activating the immune system to produce cytokines, which are small proteins that play a critical role in the body's immune response. Specifically, this compound activates the production of interferon-alpha and tumor necrosis factor-alpha, which are both known to have anti-tumor activity. These cytokines then work to destroy cancer cells and prevent their growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the activation of immune cells, the induction of tumor necrosis, and the inhibition of angiogenesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. However, this compound can be difficult to work with due to its complex synthesis process and relatively low solubility in water. Additionally, this compound has been shown to have limited efficacy in some cancer types, which may limit its usefulness in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Additionally, there is ongoing research into the use of this compound in combination with other anti-cancer agents to improve its efficacy. Finally, there is interest in exploring the potential use of this compound in other diseases, such as viral infections and autoimmune disorders.
Synthesis Methods
2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile can be synthesized through several different methods, including a reaction between 2,3-dimethoxybenzaldehyde and dimethylamine, followed by subsequent reactions with other chemicals. The synthesis process is complex and requires careful attention to detail to ensure that the final product is pure and of high quality.
Scientific Research Applications
2-Amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile has been studied for its potential as an anti-cancer agent, specifically for its ability to induce tumor necrosis. In preclinical studies, this compound has been shown to have anti-tumor activity in a variety of cancer types, including breast, lung, and colon cancer. This compound works by activating the immune system to attack cancer cells, leading to their destruction.
properties
Molecular Formula |
C22H28N4O3 |
---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
2-amino-4-(2,3-dimethoxyphenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C22H28N4O3/c1-22(2)10-15-19(16(27)11-22)18(14(12-23)21(24)26(15)25(3)4)13-8-7-9-17(28-5)20(13)29-6/h7-9,18H,10-11,24H2,1-6H3 |
InChI Key |
VAULAYPBXMEXSO-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=C(C(=CC=C3)OC)OC)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=C(C(=CC=C3)OC)OC)C(=O)C1)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.